1. Home
  2. Product
  3. (E)-7-[(5S,6R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-6-yl]hept-5-enoic acid
(E)-7-[(5S,6R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-6-yl]hept-5-enoic acid (E)-7-[(5S,6R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-6-yl]hept-5-enoic acid 5-trans U-44069 is the trans isomer of the thromboxane receptor agonist U-44069. It inhibits microsomal prostaglandin E2 synthase (mPGES) when used at a concentration of 10 µM.
5-trans U-44069 is the C-5 double bond isomer of U-44069. There are no published reports on its biological activities.
Brand Name: Vulcanchem
CAS No.: 330796-57-1
VCID: VC0160231
InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-18-16-14-20(25-15-16)19(18)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4+,13-12+/t16?,17-,18-,19+,20?/m0/s1
SMILES: CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)OC2)O
Molecular Formula: C21H34O4
Molecular Weight: 350.5

(E)-7-[(5S,6R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-6-yl]hept-5-enoic acid

CAS No.: 330796-57-1

Cat. No.: VC0160231

Molecular Formula: C21H34O4

Molecular Weight: 350.5

* For research use only. Not for human or veterinary use.

(E)-7-[(5S,6R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-6-yl]hept-5-enoic acid - 330796-57-1

Specification

Description 5-trans U-44069 is the trans isomer of the thromboxane receptor agonist U-44069. It inhibits microsomal prostaglandin E2 synthase (mPGES) when used at a concentration of 10 µM.
5-trans U-44069 is the C-5 double bond isomer of U-44069. There are no published reports on its biological activities.
CAS No. 330796-57-1
Molecular Formula C21H34O4
Molecular Weight 350.5
IUPAC Name (E)-7-[(5S,6R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-6-yl]hept-5-enoic acid
Standard InChI InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-18-16-14-20(25-15-16)19(18)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4+,13-12+/t16?,17-,18-,19+,20?/m0/s1
Standard InChI Key DJKDIKIDYDXHDD-YTQMDITASA-N
SMILES CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)OC2)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19